Cas no 61508-36-9 (methyl 2-chloro-5-sulfamoylbenzoate)

• Product Name: methyl 2-chloro-5-sulfamoylbenzoate
• CAS No: 61508-36-9
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• MDL: MFCD11057841
• CID: 476868
• PubChem ID: 13960349
• Update Time: 2025-04-19

methyl 2-chloro-5-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminosulfonyl)-2-chloro-, methyl ester
• methyl 2-chloro-5-sulfamoylbenzoate
• 61508-36-9
• EN300-270496
• UJGXIASTRIMVRT-UHFFFAOYSA-N
• AKOS002671090
• SCHEMBL1185698
• F2126-0046
• GS1168
• FT-0715051
• Methyl 5-(aminosulfonyl)-2-chlorobenzoate
• DTXSID70553331

• MDL： MFCD11057841
• Inchi： 1S/C8H8ClNO4S/c1-14-8(11)6-4-5(15(10,12)13)2-3-7(6)9/h2-4H,1H3,(H2,10,12,13)
• InChI Key： UJGXIASTRIMVRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)S(N)(=O)=O

Computed Properties

• Exact Mass: 248.98634
• Monoisotopic Mass: 248.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 86.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters